Highly luminescent and photostable core–shell dye nanoparticles for high efficiency bioimaging†
Chemical Communications Pub Date: 2013-11-11 DOI: 10.1039/C3CC47961G
Abstract
We developed core–shell silica-coated dye nanoparticles as highly bright and ultrastable red-emitting fluorescent probes for long-term cellular imaging and ultrasensitive in vivo animal imaging.
Recommended Literature
- [1] Formate electrosynthesis from aqueous carbon dioxide over Pb–Zn catalysts with a core–shell structure†
- [2] Enantiomeric diketopiperazines: getting insight into the impact of the configuration on the conformation, nanoimage, u-PA inhibition and anti-metastatic activity†
- [3] Connecting microfluidic chips using a chemically inert, reversible, multichannel chip-to-world-interface †
- [4] Aligned TiO2 nanocolumnar layers prepared by PVD-GLAD for transparent dye sensitized solar cells†
- [5] Chirality of and gear motion in isopropyl methyl sulfide: A Fourier transform microwave study†
- [6] Microwave synthesis of fluorescent carbon nanoparticles with electrochemiluminescence properties†
- [7] Hydrogen production via reaction of metals with supercritical water
- [8] Protamine-coated silica gel as packing material for high-performance liquid chromatography of carbohydrates
- [9] Photoswitching of ferroelectric liquid crystals using unsymmetrical chiral thioindigo dopants: structural effects on polarization photomodulation
- [10] Cobalt sulfide nanosheets coated on NiCo2S4 nanotube arrays as electrode materials for high-performance supercapacitors†
Journal Name：Chemical Communications
Research Products
-
CAS no.: 137868-52-1
-
CAS no.: 131896-42-9
-
CAS no.: 18746-72-0
-
CAS no.: 108694-93-5
